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Compound of Interest

2-Hydroxyethyl methacrylate
Compound Name:
phosphate

cat. No.: B1219090

Essential Safety and Handling Guide for 2-
Hydroxyethyl Methacrylate Phosphate

This guide provides immediate and essential safety and logistical information for handling 2-
Hydroxyethyl methacrylate phosphate in a laboratory setting. Adherence to these
procedures is critical for ensuring the safety of all personnel.

Chemical Identifier:

Name: 2-Hydroxyethyl methacrylate phosphate

CAS Number: 52628-03-2[1]

Molecular Formula: C6H1307P[1]

Molecular Weight: 228.137 g/mol [1]

Hazard Identification and Classification

2-Hydroxyethyl methacrylate phosphate is classified as a hazardous substance. Key
hazards include:

» Skin Corrosion/Irritation: Causes skin irritation.[2]
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» Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]

e Respiratory or Skin Sensitization: May cause an allergic skin reaction.[3]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

It is transported as a corrosive liquid, acidic, organic, n.o.s.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 2-

Hydroxyethyl methacrylate phosphate to minimize exposure:

PPE Category

Specification

Eye and Face

Chemical safety goggles or a face shield are
required.[2][4]

Impervious, chemical-resistant gloves (e.g.,

Hand nitrile rubber) must be worn. Always inspect
gloves for integrity before use.[3][4]
A laboratory coat is mandatory. Ensure sleeves
are fully extended to prevent skin contact. Full-
Body

length pants and closed-toe shoes are also
required.[5][6]

Respiratory

Use in a well-ventilated area or under a fume
hood.[4] If vapors or aerosols are generated, a
suitable respirator with an appropriate filter (e.g.,

Type A-P2) is necessary.

Operational Plan: Handling and Storage

Handling:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/Aldrich/496758?userType=undefined
https://my.chemius.net/p/0TvD2t/en/gh/en
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/496758?userType=undefined
https://wap.guidechem.com/msds/52628-03-2.html
https://www.benchchem.com/product/b1219090?utm_src=pdf-body
https://www.benchchem.com/product/b1219090?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/Aldrich/496758?userType=undefined
https://www.nbinno.com/article/other-organic-chemicals/navigating-hazards-safe-handling-2-hydroxyethyl-methacrylate-hema
https://my.chemius.net/p/0TvD2t/en/gh/en
https://www.nbinno.com/article/other-organic-chemicals/navigating-hazards-safe-handling-2-hydroxyethyl-methacrylate-hema
https://datasheets.scbt.com/sc-238082.pdf
https://research.uga.edu/docs/CSP1500/2-hydroxyethylmethacrylate-868-77-9.doc
https://www.nbinno.com/article/other-organic-chemicals/navigating-hazards-safe-handling-2-hydroxyethyl-methacrylate-hema
https://www.nbinno.com/article/other-organic-chemicals/navigating-hazards-safe-handling-2-hydroxyethyl-methacrylate-hema
https://research.uga.edu/docs/CSP1500/2-hydroxyethylmethacrylate-868-77-9.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Avoid all personal contact, including inhalation of vapors or mists.[5][7] Do not breathe dust,
fume, gas, mist, vapors, or spray.[1][2]

» Wash hands thoroughly with soap and water after handling and before breaks.[3]

 Remove any contaminated clothing immediately and launder it before reuse.[7]
Contaminated work clothing should not be allowed out of the workplace.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
oxidizing agents, strong acids, and alkalis.[3][4][5]

Keep containers tightly closed and properly labeled.[2][5]

Protect containers from physical damage and check regularly for leaks.[5]

Store locked up.[1][2]

Emergency and First Aid Procedures

Immediate action is crucial in the event of an exposure:
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Exposure Route First Aid Procedure

Move the affected person to fresh air and keep
) them comfortable for breathing.[1][2] If breathing
Inhalation - . ;
is difficult, provide oxygen. Seek medical

attention if you feel unwell.[2][6]

Immediately remove all contaminated clothing.
) [1] Rinse the skin with plenty of soap and water
Skin Contact ) S
for at least 15 minutes.[2][8] If skin irritation or a

rash occurs, get medical advice.[1][2]

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy
Eye Contact ] o ]

to do. Continue rinsing.[2] Immediately call an

ophthalmologist or a physician.[2]

Rinse the mouth with water.[1] Do NOT induce

Ingestion vomiting.[1] Seek immediate medical attention.

[6]

Spill and Disposal Plan

Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup:
o Evacuate: Immediately clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further spread of the spill. Cover drains if necessary.[2]

e Absorb: Use an inert, liquid-absorbent material (e.g., Chemizorb®, sand, earth) to absorb the
spill.[2][7]

o Collect: Carefully collect the absorbed material and place it into a suitable, labeled container
for hazardous waste disposal.[7]

» Decontaminate: Clean the affected area thoroughly with soap and water.[6]
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The logical workflow for handling a chemical spill is illustrated in the diagram below.
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Caption: Workflow for managing a spill of 2-Hydroxyethyl methacrylate phosphate.
Disposal:

» All waste materials, including contaminated absorbents and disposable PPE, must be
collected in a designated and properly labeled hazardous waste container.

» Dispose of the waste through an approved waste disposal plant in accordance with all local,
state, and federal regulations.[2][3] Do not allow the product to enter drains.[1][2]

Quantitative Data

Property Value

Appearance Liquid

Oral LD50 (Rat) 5,564 mg/kg[9]

Dermal LD50 (Rabbit) > 5,000 mg/kg[9]

Flash Point 97 °C[10]

Density 1.034 g/cm? at 20 °C[10]
Vapor Pressure 1.3 hPa at 68 °C[10]
Water Solubility Fully miscible[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219090#personal-protective-equipment-for-
handling-2-hydroxyethyl-methacrylate-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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